Cas no 1498883-71-8 (Ethyl 3-methyl-3-(3-methylbutyl)oxirane-2-carboxylate)

• Product Name: Ethyl 3-methyl-3-(3-methylbutyl)oxirane-2-carboxylate
• CAS No: 1498883-71-8
• MF: C₁₁H₂₀O₃
• MW: 200.274703979492
• CID: 5274094
• Update Time: 2023-08-25

Ethyl 3-methyl-3-(3-methylbutyl)oxirane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-methyl-3-(3-methylbutyl)oxirane-2-carboxylate
• 2-Oxiranecarboxylic acid, 3-methyl-3-(3-methylbutyl)-, ethyl ester
• Ethyl 3-methyl-3-(3-methylbutyl)oxirane-2-carboxylate

• Inchi： 1S/C11H20O3/c1-5-13-10(12)9-11(4,14-9)7-6-8(2)3/h8-9H,5-7H2,1-4H3
• InChI Key： DPNRKFSCXPAGDB-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OCC)C1(C)CCC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 213
• XLogP3: 2.5
• Topological Polar Surface Area: 38.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Epoxides Oxirane carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Epoxides Oxirane carboxylic acids and derivatives Oxirane carboxylic acids